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Compound of Interest

Compound Name: Norcyclizine

Cat. No.: B193184 Get Quote

An overview of validated analytical methods for the quantification of Norcyclizine, the primary

metabolite of Cyclizine, in biological matrices is detailed in these application notes. The

protocols provided are intended for researchers and scientists in drug development and clinical

monitoring. The primary techniques covered are High-Performance Liquid Chromatography

(HPLC) with Coulometric Detection and Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS), both offering high sensitivity and selectivity for the analysis of Norcyclizine in

plasma, serum, and urine.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the validated analytical

methods for Norcyclizine detection.

Table 1: HPLC with Coulometric Detection

Parameter Serum Urine

Limit of Quantitation (LOQ) 1 ng/mL 1 ng/mL

Sample Preparation Solid-Phase Extraction Solid-Phase Extraction

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
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Parameter Human Plasma

Lower Limit of Quantification (LLOQ) 2 ng/mL

Linearity Range 2-200 ng/mL

Correlation Coefficient (r²) ≥ 0.996

Intra-day Precision (%RSD) < 14%

Inter-day Precision (%RSD) < 14%

Accuracy within ±8%

Recovery > 87%

Internal Standard Cinnarizine

Experimental Workflows
The general workflow for the analysis of Norcyclizine in biological samples involves sample

preparation, chromatographic separation, detection, and data analysis.

Sample Preparation Analysis Data Processing

Biological Sample
(Plasma, Serum, Urine) Add Internal Standard Extraction

(SPE or Protein Precipitation) Evaporation (if applicable) Reconstitution Chromatographic Separation
(HPLC or LC-MS/MS)

Detection
(Coulometric or MS/MS) Quantification Reporting
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General workflow for Norcyclizine analysis.

A more detailed workflow for the LC-MS/MS method is provided below.
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Plasma Sample

Add Cinnarizine (Internal Standard)

Protein Precipitation
(with Acetonitrile)

Centrifugation

Collect Supernatant

LC-MS/MS Analysis

Data Acquisition & Processing

Cyclizine N-demethylation
(Metabolic Process) Norcyclizine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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